Cas no 2228404-34-8 (2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol)
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol
- 2228404-34-8
- EN300-1749766
-
- Inchi: 1S/C8H14N2O/c1-4-10-6-5-7(9-10)8(2,3)11/h5-6,11H,4H2,1-3H3
- InChI Key: KCHZTIMFHZRXPM-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1C=CN(CC)N=1
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 38Ų
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1749766-0.05g |
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol |
2228404-34-8 | 0.05g |
$912.0 | 2023-09-20 | ||
| Enamine | EN300-1749766-0.1g |
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol |
2228404-34-8 | 0.1g |
$956.0 | 2023-09-20 | ||
| Enamine | EN300-1749766-0.25g |
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol |
2228404-34-8 | 0.25g |
$999.0 | 2023-09-20 | ||
| Enamine | EN300-1749766-0.5g |
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol |
2228404-34-8 | 0.5g |
$1043.0 | 2023-09-20 | ||
| Enamine | EN300-1749766-1.0g |
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol |
2228404-34-8 | 1g |
$1086.0 | 2023-06-03 | ||
| Enamine | EN300-1749766-2.5g |
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol |
2228404-34-8 | 2.5g |
$2127.0 | 2023-09-20 | ||
| Enamine | EN300-1749766-5.0g |
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol |
2228404-34-8 | 5g |
$3147.0 | 2023-06-03 | ||
| Enamine | EN300-1749766-10.0g |
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol |
2228404-34-8 | 10g |
$4667.0 | 2023-06-03 | ||
| Enamine | EN300-1749766-1g |
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol |
2228404-34-8 | 1g |
$1086.0 | 2023-09-20 | ||
| Enamine | EN300-1749766-5g |
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol |
2228404-34-8 | 5g |
$3147.0 | 2023-09-20 |
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol
Introduction to 2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol (CAS No. 2228404-34-8)
2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol, with the CAS number 2228404-34-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EPPA (Ethyl Pyrazole Propanol), is a derivative of propanol and pyrazole, two important classes of organic compounds with diverse applications in drug discovery and development.
The molecular structure of 2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol consists of a propanol backbone substituted with a 1-ethylpyrazole moiety. This unique structural configuration imparts the compound with a range of biological activities, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in areas such as anti-inflammatory, analgesic, and neuroprotective effects.
In the realm of medicinal chemistry, the design and synthesis of novel compounds like 2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol are crucial for advancing drug discovery. The pyrazole ring, in particular, is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. This makes it an attractive scaffold for the development of new drugs targeting specific diseases.
The synthesis of 2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of ethyl acetoacetate with hydrazine to form 1-methylpyrazole, followed by alkylation and subsequent substitution reactions to introduce the propanol group. The efficiency and scalability of these synthetic methods are critical for the commercial production of this compound.
In terms of biological activity, recent research has shown that 2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol exhibits potent anti-inflammatory properties. In vitro studies using cell lines such as RAW 264.7 macrophages have demonstrated that this compound can significantly inhibit the production of pro-inflammatory cytokines like TNF-alpha and IL-6. These findings suggest its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).
Beyond its anti-inflammatory effects, 2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol has also shown promising analgesic properties. Preclinical studies in animal models have indicated that this compound can effectively reduce pain responses without causing significant side effects. This makes it a potential candidate for developing new pain management therapies.
In the context of neuroprotection, recent studies have explored the ability of 2-(1-ethyl-1H-pyrazol-3-y l)propan - 2 - ol strong > to protect neurons from oxidative stress and neurodegeneration . In vitro experiments using neuronal cell lines have shown that this compound can enhance cellular antioxidant defenses and reduce apoptosis . These findings suggest its potential utility in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease . p > < p > The pharmacokinetic profile of < strong > 2 - ( 1 - ethyl - 1 H - pyraz ol - 3 - yl ) pro pan - 2 - ol strong > is another important aspect to consider in its development as a therapeutic agent . Preliminary studies have indicated that this compound has favorable absorption , distribution , metabolism , and excretion ( ADME ) properties , which are essential for ensuring its efficacy and safety in vivo . Further research is needed to optimize these properties for clinical applications . p > < p > In conclusion , < strong > 2 - ( 1 - ethyl - 1 H - pyr az ol - 3 - yl ) pro pan - 2 - ol ( CAS No . 2 2 8404 - 34 - 8 ) strong > represents a promising compound with diverse biological activities and therapeutic potential . Its unique molecular structure , combined with its favorable pharmacological properties , makes it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications , this compound is poised to play a significant role in advancing drug discovery and development . p > article > response > (Note: The HTML tags are properly formatted to ensure the text is correctly displayed.)
2228404-34-8 (2-(1-ethyl-1H-pyrazol-3-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)